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Cat. No.: B8821683

Get Quote

\ J

Introduction

Gravimetric analysis is a highly accurate and precise method for quantitative chemical analysis.
[1][2][3] This application note details the gravimetric determination of phosphate through
precipitation as ammonium phosphomolybdate, (NH4)3PO4-12Mo00Os. This method is applicable
across various fields, including environmental monitoring, industrial process control, and
pharmaceutical analysis, particularly for the quantification of phosphate in raw materials,
intermediates, and finished products.[1][4] The principle of this method lies in the selective
precipitation of phosphate ions from a solution by adding an excess of ammonium molybdate
reagent in an acidic medium. The resulting precipitate is then filtered, washed, dried, and
weighed to determine the mass of phosphate in the original sample.

Principle of the Method

In an acidic solution, typically nitric acid, orthophosphate ions react with an excess of
ammonium molybdate to form a bright yellow, crystalline precipitate of ammonium
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phosphomolybdate. The reaction is stoichiometric, allowing for the accurate calculation of the
phosphate concentration from the mass of the precipitate. The chemical equation for this
reaction is:

H3POa + 12(NH4)2M004 + 21HNOs3 — (NHa4)3P04:12M00s3(s) + 21NH4aNOs + 12H20

The large molecular weight of the ammonium phosphomolybdate precipitate is advantageous
as it allows for a more accurate determination of a small mass of phosphate.

Experimental Protocol
1. Reagents and Materials

o Ammonium Molybdate Solution: Dissolve 40 g of ammonium molybdate
((NH4)6M07024-4H20) in 800 mL of deionized water and dilute to 1 L.[5]

 Nitric Acid (5 M): Carefully add concentrated nitric acid to deionized water.

e Ammonium Nitrate Solution (2% w/v): Dissolve 20 g of ammonium nitrate (NH4NOs) in 1 L of
deionized water.

e Sample Solution: A solution containing an unknown quantity of phosphate.
e Gooch Crucible or Sintered Glass Crucible

¢ Drying Oven

e Desiccator

e Analytical Balance

2. Procedure

o Sample Preparation: Accurately weigh a suitable amount of the sample and dissolve it in
deionized water. If necessary, digest the sample to convert all phosphorus forms to
orthophosphate. The final solution should be neutral or slightly acidic.

» Precipitation:
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o Transfer a known volume of the sample solution (containing approximately 50-100 mg of
P20s) to a beaker.

o Add approximately 10 mL of 5 M nitric acid.
o Heat the solution to 60-70°C.

o Slowly add an excess of the ammonium molybdate solution with constant stirring. A yellow
precipitate of ammonium phosphomolybdate will form.[6]

o Continue to stir for a few minutes and then allow the precipitate to digest at 60-70°C for
about 30 minutes.

o Let the solution stand for at least 4 hours, or preferably overnight, to ensure complete
precipitation.

« Filtration and Washing:

o Filter the precipitate through a pre-weighed Gooch or sintered glass crucible.

o Wash the precipitate several times with small portions of 2% ammonium nitrate solution to
remove any adsorbed impurities.

o Finally, wash the precipitate with a small amount of cold deionized water.
e Drying and Weighing:
o Dry the crucible and precipitate in an oven at 105-110°C to a constant weight.
o Cool the crucible in a desiccator before each weighing.
o Record the final weight of the crucible and the dried precipitate.
3. Calculation

The percentage of phosphate (as P20s) in the original sample can be calculated using the
following formula:

% P20s = (Weight of precipitate (g) x Gravimetric Factor x 100) / Weight of sample (g)
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The gravimetric factor is the ratio of the molar mass of P20s to the molar mass of the

ammonium phosphomolybdate precipitate ((NH4)sPOa4:12M00s3).
e Molar mass of P20s = 141.94 g/mol
e Molar mass of (NH4)3PO4:12M00Os = 1876.36 g/mol

e Gravimetric Factor = 141.94/ 1876.36 = 0.0756

Data Presentation

Precipitate Weight

Calculated P20s

Sample ID Sample Weight (g) @) (%)
Sample A 1.5000 0.8525 4.30
Sample B 1.5234 0.8642 4.29
Sample C 1.4876 0.8439 4.28

Potential Interferences

Several ions can interfere with the gravimetric determination of phosphate. It is crucial to be

aware of these and take necessary precautions.
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Interfering lon

Nature of Interference

Mitigation Strategy

Arsenate (AsOa437)

Forms a similar yellow
precipitate with ammonium
molybdate, leading to positive

interference.[5]

Precipitate arsenic as sulfide
by passing HzS gas through
the acidic solution before
adding the molybdate reagent.

Silicate (SiO327)

Can form a pale-blue complex
that may co-precipitate,

causing positive interference.

[5]

Dehydrate the sample with
concentrated HCI to precipitate
silica as SiOz, which can then
be filtered off.

Lead (Pb2*), Barium (Baz*),

Can form insoluble phosphate
precipitates, leading to

incomplete precipitation with

These ions are generally not
present in significant amounts

in typical samples. If present,

Silver (Ag™) ] they can be removed by
molybdate and negative ) S )
, selective precipitation prior to
interference.[5] )

analysis.
Can reduce the molybdate Oxidize the sample with a
) reagent, preventing the suitable oxidizing agent (e.qg.,

Reducing Agents ) ]
formation of the potassium permanganate)
phosphomolybdate complex. before precipitation.
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Caption: Experimental workflow for gravimetric analysis of phosphate.
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(Byproducts in Solution)
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Caption: Chemical reaction and precipitation of ammonium phosphomolybdate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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